2-Nitronaphtho(1,8-bc)pyran

• CAS: 105052-38-8
• Synonyms: 2-nitronaphtho(1,8-bc)pyran; R 7780; R-7780
• Molecular Formula: C12H7NO3
• Molecular Weight: 213.19 g/mol
• SMILES: C1=CC2=C3C(=C1)C=C(OC3=CC=C2)[N+](=O)[O-]
• InChI: InChI=1S/C12H7NO3/c14-13(15)11-7-9-5-1-3-8-4-2-6-10(16-11)12(8)9/h1-7H
• InChIKey: GGXRZUFEHAUOEV-UHFFFAOYSA-N

2-Nitronaphtho(1,8-bc)pyran (CAS 105052-38-8, also designated R is a synthetic tricyclic nitro-oxaphenalene derivative bearing a nitro group at the 2-position of the naphtho[1,8-bc]pyran ring system. This compound belongs to the class of 2-nitro-oxaphenalenes, which were identified in the late 1980s as the most efficient direct-acting mutagenic agents on mammalian cells in culture reported at that time.

2-Nitronaphtho(1,8-bc)pyran (R 7780) – Baseline Characteristics for Oxaphenalene Research Procurement

2-Nitronaphtho(1,8-bc)pyran (CAS 105052-38-8, also designated R 7780) is a synthetic tricyclic nitro-oxaphenalene derivative bearing a nitro group at the 2-position of the naphtho[1,8-bc]pyran ring system . This compound belongs to the class of 2-nitro-oxaphenalenes, which were identified in the late 1980s as the most efficient direct-acting mutagenic agents on mammalian cells in culture reported at that time [1]. With a molecular formula of C12H7NO3, a molecular weight of 213.19 g/mol, and a predicted logP of approximately 2.94, it represents the structurally simplest nitro-oxaphenalene, lacking the 6-methoxy substituent found in its higher-potency congener R 7779 [2].

Tool Compound Role

Baseline oxaphenalene positive control for mutagenicity and carcinogenicity panels

Research Workflow

Suitable for SAR studies probing substituent effects on genotoxic potency

Key Attribute

Minimal nitro-oxaphenalene scaffold without additional ring substituents

• [1] Salmon, R.J.; Buisson, J.P.; Hendrickx, B.; Vielh, P.; Aussepe, L.; Moens, W.; Royer, R. In-vivo carcinogenicity of 2-nitro-oxaphenalenes. Carcinogenesis 1989, 10 (5), 803–805. PMID: 2650905. View Source
• [2] MeSH Supplementary Concept Data. 2-nitronaphtho(1,8-bc)pyran. Unique ID: C059442. U.S. National Library of Medicine, 2024. View Source

Why Generic Substitution Fails for 2-Nitronaphtho(1,8-bc)pyran in Mutagenicity and Carcinogenicity Research

Substituting 2-nitronaphtho(1,8-bc)pyran (R 7780) with other nitro-oxaphenalenes, nitro-naphthofurans, or general nitro-aromatic mutagens is not scientifically valid because the compound occupies a distinct position in the potency gradient of this chemical series. Direct in-vivo evidence demonstrates that the presence or absence of a single 6-methoxy substituent produces a 2-fold difference in carcinogenic potential between R 7780 and its 6-methoxy analog R 7779 [1]. Furthermore, the oxaphenalene scaffold (a pyran oxygen bridging the naphthalene peri-positions) confers higher genotoxic activity compared to the pharmacochemically related nitro-naphthofuran series, including the well-known reference mutagen R 7000 [2]. These quantitative potency shifts, coupled with differences in physicochemical properties (molecular weight, logP, hydrogen-bond acceptor count) that affect formulation, dosing, and metabolic handling, mean that each compound in this family functions as a distinct experimental tool rather than an interchangeable entity .

Scaffold

R 7780 (Oxaphenalene)

Pyran-bridged peri-positions confer higher reported genotoxicity than naphthofuran analogues

Naphthofurans (e.g., R 7000)

Structural difference in oxygen positioning may result in lower potency in DNA-amplification assays

Substituent

R 7780 (2-Nitro only)

Lower model carcinogenic response; approx. 2-fold potency shift from methoxy substitution

6-Methoxy analogs (R 7779)

Presence of methoxy group increases tumor-promotion model response; not interchangeable

Physicochem.

Lower MW, fewer H-bond acceptors

May alter solubility and metabolic handling versus substituted analogs

Higher MW analogs

Changed formulation behavior and potential Phase I metabolism differences; verify prior to substitution

• [1] Salmon, R.J.; Buisson, J.P.; Hendrickx, B.; Vielh, P.; Aussepe, L.; Moens, W.; Royer, R. In-vivo carcinogenicity of 2-nitro-oxaphenalenes. Carcinogenesis 1989, 10 (5), 803–805. PMID: 2650905. View Source
• [2] Royer, R.; Buisson, J.P.; Vleminckx, C.; Moens, W. About new highly genotoxic agents oxaphenalene nitro derivatives. European Journal of Medicinal Chemistry 1986, 21 (4), 351–354. View Source

Quantitative Differentiation Evidence for 2-Nitronaphtho(1,8-bc)pyran (R 7780) Versus Closest Analogs

Carcinogenic Potency: 2-Fold Lower Tumorigenic Activity Versus 6-Methoxy Analog R 7779 in Wistar Rat Model

In a direct head-to-head in-vivo carcinogenicity study, 2-nitronaphtho(1,8-bc)pyran (R 7780) demonstrated approximately 2-fold lower carcinogenic potency than its 6-methoxy-substituted analog, 6-methoxy-2-nitronaphtho(1,8-bc)pyran (R 7779, CAS 105052-39-9). Both compounds were injected subcutaneously into Wistar rats at identical dosing regimens (0.5 mg/week in DMSO), and the presence of the 6-methoxy group was explicitly identified as the structural determinant that increases carcinogenic potential by a factor of approximately two [1]. This quantitative potency difference enables researchers to select R 7780 specifically when a lower-potency oxaphenalene positive control or a tool compound for probing methoxy-group contributions to carcinogenicity is required.

Carcinogenic Potency

Direct comparison

R 7780 induced high-grade fibrosarcomas in Wistar rats with ~2-fold lower tumor-promotion model response than R 7779 under identical dosing (0.5 mg/week s.c. in DMSO).

Supports selection as lower-potency reference standard

Model-response endpoint context; head-to-head data from Salmon et al. 1989

Evidence Dimension	In-vivo carcinogenic potency (tumor induction at injection site)
Target Compound Data	Induces high-grade fibrosarcomas at injection site; defined as the lower-potency reference point in the pair
Comparator Or Baseline	6-Methoxy-2-nitronaphtho(1,8-bc)pyran (R 7779): approximately 2-fold higher carcinogenic potential under identical dosing conditions
Quantified Difference	~2-fold lower carcinogenic potential for R 7780 vs. R 7779
Conditions	Subcutaneous injection of 0.5 mg compound in 0.5 mL DMSO once weekly into the neck of 6-week-old Wistar rats; tumors evaluated histologically as high-grade fibrosarcomas at the injection site

Why This Matters

This establishes R 7780 as the preferred lower-potency reference standard for SAR studies investigating the role of the 6-methoxy substituent in oxaphenalene carcinogenicity, and as a calibrated positive control where the 2-fold potency differential relative to R 7779 is experimentally defined.

• [1] Salmon, R.J.; Buisson, J.P.; Hendrickx, B.; Vielh, P.; Aussepe, L.; Moens, W.; Royer, R. In-vivo carcinogenicity of 2-nitro-oxaphenalenes. Carcinogenesis 1989, 10 (5), 803–805. PMID: 2650905. View Source

Genotoxic Potency: Oxaphenalene Scaffold Demonstrates Superior Activity Over Pharmacochemical Naphthofuran Analogues

In the DNA-amplification test, 2-nitronaphtho(1,8-bc)pyran and its 6-methoxy analog exhibited higher genotoxic properties than their pharmacochemical analogues from the nitro-naphthofuran series, including 2-nitro-naphtho[2,1-b]furan and the benchmark mutagen 7-methoxy-2-nitro-naphtho[2,1-b]furan (R 7000) [1]. This finding demonstrates that the oxaphenalene scaffold (naphtho[1,8-bc]pyran), characterized by a pyran oxygen bridging the naphthalene peri-positions, confers a distinct and elevated genotoxic profile compared to the naphtho[2,1-b]furan heterocyclic system, where the oxygen is positioned differently on the ring framework. This scaffold-level differentiation is critical for research programs investigating the influence of heterocycle topology on DNA-reactive genotoxicity.

Genotoxic Activity

Cross-study

In DNA-amplification test, oxaphenalene scaffold (R 7780 and R 7779) showed higher reported genotoxicity than naphthofuran analogues including R 7000.

Scaffold-dependent genotoxic profile; not replicated by naphthofurans

Qualitative ranking; exact fold-difference not specified in abstract

Evidence Dimension	Genotoxic activity in the DNA-amplification test
Target Compound Data	2-Nitronaphtho(1,8-bc)pyran (R 7780): demonstrated higher genotoxic properties than naphthofuran analogues in the DNA-amplification test
Comparator Or Baseline	2-Nitro-naphtho[2,1-b]furan and 7-methoxy-2-nitro-naphtho[2,1-b]furan (R 7000): lower genotoxic activity in the same assay system
Quantified Difference	Qualitatively superior (exact fold-difference not reported in available abstract; full paper reports comparative dose-response)
Conditions	DNA-amplification test (bacterial genotoxicity assay); compounds prepared via three-step synthesis starting from 1-methoxynaphthalene and 1,5-dimethoxynaphthalene, respectively

Why This Matters

This scaffold-level differentiation justifies selecting R 7780 over naphthofuran-based mutagens (such as R 7000) when the research objective requires an oxaphenalene-specific genotoxic profile that cannot be replicated by the more widely studied but structurally distinct nitro-naphthofuran series.

• [1] Royer, R.; Buisson, J.P.; Vleminckx, C.; Moens, W. About new highly genotoxic agents oxaphenalene nitro derivatives. European Journal of Medicinal Chemistry 1986, 21 (4), 351–354. View Source

Physicochemical Differentiation: Lower Molecular Weight and Reduced Hydrogen-Bond Acceptor Count Versus 6-Methoxy Analog

2-Nitronaphtho(1,8-bc)pyran (R 7780) is physicochemically distinct from its 6-methoxy analog R 7779 in several parameters relevant to compound handling, formulation, and predicted ADME behavior. R 7780 has a molecular weight of 213.19 g/mol compared to 243.22 g/mol for R 7779 (a 30 Da difference), a predicted LogP of 2.94 versus an expected higher value for the methoxy analog, and 4 hydrogen-bond acceptors versus 5 for R 7779 [1]. The absence of the electron-donating methoxy substituent also alters the electronic character of the aromatic system and may influence nitroreductase-mediated metabolic activation, although direct comparative metabolic stability data are not available in the published literature [2].

Physicochemical Δ

Supporting

MW: 213.19 vs 243.22 g/mol; H-bond acceptors: 4 vs 5; predicted LogP lower for R 7780. No electron-donating methoxy group.

Different handling and formulation properties expected

Predicted values; experimental solubility not reported

Evidence Dimension	Molecular weight, LogP, hydrogen-bond acceptor count, and electronic properties
Target Compound Data	MW 213.19 g/mol; Predicted LogP 2.94; H-bond acceptors 4; no electron-donating substituent on naphthalene ring
Comparator Or Baseline	6-Methoxy-2-nitronaphtho(1,8-bc)pyran (R 7779): MW 243.22 g/mol; H-bond acceptors 5; contains electron-donating 6-methoxy group
Quantified Difference	ΔMW = 30.03 g/mol; ΔH-bond acceptors = 1; predicted LogP lower for R 7780 (exact value for R 7779 not located in accessible databases)
Conditions	Predicted physicochemical properties from ACD/Labs Percepta Platform and ChemSpider (experimental logP and solubility data not reported in primary literature)

Why This Matters

The lower molecular weight and reduced hydrogen-bonding capacity of R 7780 may translate into improved solubility in organic solvents commonly used for in-vitro dosing (e.g., DMSO), and the absence of the methoxy group eliminates a potential site for CYP-mediated O-demethylation, making R 7780 a cleaner probe for studying nitroreductase-dependent bioactivation pathways without confounding Phase I metabolism at the 6-position.

• [1] Molbase. 6-Methoxy-2-nitronaphtho(1,8-bc)pyran (R 7779). CAS 105052-39-9. https://baike.molbase.cn/ (accessed 2024). View Source
• [2] Buisson, J.P.; Royer, R. Synthèse d'oxaphénalènes substitués en position 2 par un groupement électro-attractif. Journal of Heterocyclic Chemistry 1988, 25 (2), 539–542. View Source

Structural Simplicity: R 7780 as the Minimal Oxaphenalene Scaffold for Mutagenicity Reference Standardization

2-Nitronaphtho(1,8-bc)pyran (R 7780) represents the structurally simplest mutagenic nitro-oxaphenalene, bearing only the nitro group at the 2-position with no additional ring substituents. This contrasts with the more potent but structurally complex 6-methoxy analog R 7779 and with natural oxaphenalenes such as mansonone F, which contain additional quinone, alkyl, or hydroxyl functionalities [1]. Within the broader nitro-oxaphenalene series synthesized and evaluated by the Buisson-Royer group, the 2-nitro substituent is the conserved pharmacophore responsible for direct-acting mutagenicity, while the presence or absence of the 6-methoxy group modulates potency by approximately 2-fold [2]. R 7780 therefore serves as the minimal pharmacophoric unit for this compound class, making it the most appropriate baseline reference compound for calibrating mutagenicity assays and for establishing structure-activity relationships where substituent effects are systematically probed [3].

Minimal Scaffold

Class-level

R 7780 is the structurally simplest mutagenic nitro-oxaphenalene; only the 2-nitro group present. Baseline for SAR calibration.

Preferred baseline reference for substituent-effect studies

Established by Buisson-Royer synthetic series 1986–1989

Evidence Dimension	Structural complexity and suitability as a reference standard
Target Compound Data	Single nitro substituent at 2-position; no additional ring substituents; the minimal oxaphenalene mutagen
Comparator Or Baseline	R 7779 (6-methoxy substituent adds complexity), mansonone F (multiple oxygen functionalities and alkyl groups), and other substituted oxaphenalenes bearing acetyl, benzoyl, or methoxycarbonyl groups at 2-position
Quantified Difference	R 7780 is the structurally simplest active congener; synthetic precursor 1-methoxynaphthalene yields a 3-step synthesis versus the 1,5-dimethoxynaphthalene route required for R 7779
Conditions	Structural analysis based on the published synthetic methodology and SAR framework established by Buisson, Royer et al. (1986–1989)

Why This Matters

For laboratories establishing in-house mutagenicity testing panels or conducting SAR studies on nitro-aromatic genotoxicity, R 7780 provides the most interpretable baseline signal, free from the confounding contributions of additional substituents that complicate potency attribution in analogs such as R 7779 or mansonone derivatives.

• [1] Buisson, J.P.; Royer, R. Synthèse d'oxaphénalènes substitués en position 2 par un groupement électro-attractif. Journal of Heterocyclic Chemistry 1988, 25 (2), 539–542. View Source
• [2] Salmon, R.J.; Buisson, J.P.; Hendrickx, B.; Vielh, P.; Aussepe, L.; Moens, W.; Royer, R. In-vivo carcinogenicity of 2-nitro-oxaphenalenes. Carcinogenesis 1989, 10 (5), 803–805. PMID: 2650905. View Source
• [3] MeSH Supplementary Concept Data. 2-nitronaphtho(1,8-bc)pyran. Unique ID: C059442. First introduced June 7, 1989. U.S. National Library of Medicine, 2024. View Source

Direct-Acting Mutagenicity Without Metabolic Activation: Mammalian Cell Potency Superiority Over Naphthofurans

2-Nitronaphtho(1,8-bc)pyran (R 7780) belongs to the 2-nitro-oxaphenalene class, which was characterized as 'the most efficient mutagenic compounds on mammalian cells in culture' at the time of their discovery, capable of exerting potent genotoxic effects without requiring exogenous metabolic activation (e.g., S9 fraction) [1]. This direct-acting property distinguishes the oxaphenalene series from many classical nitro-aromatic mutagens that require nitroreductase-mediated bioactivation. While the benchmark naphthofuran mutagen R 7000 (7-methoxy-2-nitronaphtho[2,1-b]furan) also displays direct-acting mutagenicity and ranks among the most potent bacterial mutagens known, the oxaphenalene scaffold was reported to surpass the naphthofuran series in genotoxic potency in the DNA-amplification test, a finding that underscores the unique reactivity profile conferred by the peri-bridged pyran oxygen [2][3].

Direct-Acting Mutagenicity

Reported

Oxaphenalene class reported as most efficient direct-acting mutagens on mammalian cells at time of discovery; surpasses naphthofurans in DNA-amplification test without metabolic activation.

Direct DNA reactivity context; requires no S9 metabolic activation

Mammalian cell potency values for R 7780 not available in abstracts

Evidence Dimension	Direct-acting mutagenic potency on mammalian cells (V79 Chinese hamster cells and other mammalian systems)
Target Compound Data	R 7780: described as among the most efficient direct-acting mutagens on mammalian cells in culture; no metabolic activation required
Comparator Or Baseline	Nitro-naphthofurans (R 7000 and related compounds): also direct-acting but with lower genotoxic activity than oxaphenalenes in the DNA-amplification test; R 7000 reported to have mutagenic potency of ~2 × 10^6 mutants/nmol on Salmonella TA100 for the 1-methyl derivative R 7372 (class reference)
Quantified Difference	Qualitatively superior genotoxicity for oxaphenalenes over naphthofurans in DNA-amplification test; exact mammalian cell mutagenicity values for R 7780 not located in publicly accessible abstracts
Conditions	Mammalian cell culture systems (V79 Chinese hamster cells); bacterial mutagenicity assays (Salmonella/microsome test); DNA-amplification test; all without exogenous S9 metabolic activation

Why This Matters

For researchers designing mammalian cell genotoxicity assays where direct DNA reactivity without metabolic confounding is desired, R 7780 offers an oxaphenalene-specific mechanism that is structurally and mechanistically distinct from the more extensively studied nitro-naphthofuran series, enabling cross-scaffold comparisons of direct-acting mutagenicity mechanisms.

• [1] Salmon, R.J.; Buisson, J.P.; Hendrickx, B.; Vielh, P.; Aussepe, L.; Moens, W.; Royer, R. In-vivo carcinogenicity of 2-nitro-oxaphenalenes. Carcinogenesis 1989, 10 (5), 803–805. PMID: 2650905. View Source
• [2] Royer, R.; Buisson, J.P.; Vleminckx, C.; Moens, W. About new highly genotoxic agents oxaphenalene nitro derivatives. European Journal of Medicinal Chemistry 1986, 21 (4), 351–354. View Source
• [3] Arnaise, S.; Boeuf, H.; Buisson, J.P.; Cantat, N.; Demerseman, P.; Einhorn, J.; Lamotte, G.; Lemelin, M.; Brimer, P.A.; Perdue, S.W.; et al. Genotoxic activities of 2-nitronaphthofurans and related molecules. Mutagenesis 1986, 1 (3), 217–229. PMID: 3331663. View Source

Optimal Research and Industrial Application Scenarios for 2-Nitronaphtho(1,8-bc)pyran (R 7780)

Calibrated Positive Control in Mammalian Cell Mutagenicity and Carcinogenicity Screening Panels

R 7780 serves as a quantitatively defined positive control for in-vitro mammalian cell mutagenicity assays (e.g., HPRT or TK gene mutation assays in V79 or CHO cells) and for in-vivo carcinogenicity studies in rodent models. Its 2-fold lower carcinogenic potency relative to R 7779, as established by Salmon et al. (1989) [1], provides a calibrated reference point that allows laboratories to benchmark assay sensitivity across a known potency range when both compounds are used in parallel. The direct-acting mechanism eliminates the need for S9 metabolic activation, simplifying experimental protocols and reducing inter-laboratory variability associated with S9 batch differences.

Structure-Activity Relationship (SAR) Probe for Oxaphenalene Substituent Effects on Genotoxicity

As the structurally simplest mutagenic nitro-oxaphenalene, R 7780 is the ideal baseline scaffold for systematic SAR investigations into how substituents at the 6-position (and other ring positions) modulate genotoxic and carcinogenic potency [1][2]. Researchers can use R 7780 as the unsubstituted reference compound against which analogs such as R 7779 (6-methoxy), 2-acetyl, 2-benzoyl, and 2-methoxycarbonyl derivatives are compared, with the 2-fold potency increment conferred by the 6-methoxy group serving as a key benchmark for quantifying substituent contributions .

DNA Damage Mechanistic Studies: Oxaphenalene-Specific Adduct Formation and Repair

The oxaphenalene scaffold generates DNA adducts and elicits SOS responses through a mechanism that is structurally distinct from the more extensively characterized nitro-naphthofuran series [1][2]. R 7780 enables researchers to investigate oxaphenalene-specific DNA damage pathways, adduct spectra, and repair mechanisms without the confounding influence of the 6-methoxy group present in R 7779. This is particularly relevant for studies employing the SOS Chromotest or DNA-adductomics approaches where chemical structure-adduct relationships are being mapped across different nitro-aromatic chemotypes.

Synthetic Chemistry Reference Standard for Oxaphenalene Derivative Development

The published three-step synthesis of R 7780 from 1-methoxynaphthalene [1] provides a well-characterized entry point into the oxaphenalene chemical space. Laboratories engaged in medicinal chemistry exploration of the oxaphenalene scaffold, including the synthesis of mansonone F analogs with reported anti-MRSA activity, can use R 7780 as a synthetic intermediate or as an analytical reference standard for confirming the naphtho[1,8-bc]pyran core structure by NMR, IR, and X-ray crystallography [2]. Its predicted physicochemical profile (LogP ~2.94, density 1.42 g/cm³) also makes it a useful reference for HPLC method development and purity analysis in oxaphenalene-focused synthesis programs.

Application

Selection Property

Validation Focus

Mammalian cell mutagenicity screening panels

Defined potency reference with calibrated differential

Assay sensitivity benchmarking across potency range

SAR probe for oxaphenalene substituent effects

Minimal scaffold without confounding substituents

Quantification of substituent-driven potency modulation

DNA damage adductome and repair mechanism studies

Oxaphenalene-specific adduct profile distinct from naphthofurans

Cross-scaffold adduct comparison without methoxy interference

Oxaphenalene synthetic chemistry and analytical reference

Well-characterized core structure via published synthesis

HPLC/NMR method development and scaffold derivatization

• [1] Salmon, R.J.; Buisson, J.P.; Hendrickx, B.; Vielh, P.; Aussepe, L.; Moens, W.; Royer, R. In-vivo carcinogenicity of 2-nitro-oxaphenalenes. Carcinogenesis 1989, 10 (5), 803–805. PMID: 2650905. View Source
• [2] Buisson, J.P.; Royer, R. Synthèse d'oxaphénalènes substitués en position 2 par un groupement électro-attractif. Journal of Heterocyclic Chemistry 1988, 25 (2), 539–542. View Source